Cas no 106012-58-2 (Imidazo[1,2-a]pyrazine-3-carbaldehyde)

• Product Name: Imidazo[1,2-a]pyrazine-3-carbaldehyde
• CAS No: 106012-58-2
• MF: C₇H₅N₃O
• MW: 147.134100675583
• MDL: MFCD09027562
• CID: 126965
• PubChem ID: 13634591
• Update Time: 2025-05-28

Imidazo[1,2-a]pyrazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine-3-carboxaldehyde
• Imidazo[1,2-a]pyrazine-3-carboxaldehyde (9CI)
• IMIDAZO[1,2-A]PYRAZINE-3-CARBALDEHYDE
• Imidazo[1,2-a]pyridine-3-carbaldehyde
• SCHEMBL2869317
• F86456
• FTYAMGYSJHEZQA-UHFFFAOYSA-N
• Z1198182560
• 3-imidazo[1,2-a]pyrazinecarboxaldehyde
• EN300-93115
• DTXSID00545527
• BCP19588
• AB49196
• imidazo[1,2-a]-pyrazine-3-carbaldehyde
• 106012-58-2
• AKOS006282801
• FT-0693409
• A801356
• CS-0217923
• DA-19643
• Imidazo[1,2-a]pyrazine-3-carbaldehyde

• MDL： MFCD09027562
• Inchi： 1S/C7H5N3O/c11-5-6-3-9-7-4-8-1-2-10(6)7/h1-5H
• InChI Key： FTYAMGYSJHEZQA-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C2C=NC=CN21

Computed Properties

• Exact Mass: 147.04300
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.696
• Solubility: Dissolution (34 g/l) (25 º C),
• PSA: 47.26000
• LogP: 0.54180